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Compound of Interest

Compound Name:
O-(m-Chlorobenzyl)hydroxylamine

hydrochloride

CAS No.: 29605-78-5

Cat. No.: B1266351 Get Quote

CAS 29605-78-5 | Molecular Formula: C₇H₉Cl₂NO[1]

Executive Summary
O-(m-Chlorobenzyl)hydroxylamine hydrochloride (CAS 29605-78-5) is a specialized amino-

oxy building block used primarily in the synthesis of O-substituted oxime ethers and

hydroxamic acids.[1] Its core utility lies in introducing the 3-chlorobenzyloxy moiety, a

"privileged substructure" in medicinal chemistry known for enhancing lipophilicity and metabolic

stability.

This compound is a critical intermediate in the development of:

MAO-B Inhibitors: Used to synthesize coumarin-based inhibitors (e.g., 7-(3-

chlorobenzyloxy)-4-carboxaldehyde-coumarin) for neurodegenerative therapies like

Parkinson's disease.

Prodrug Design: Serves as a lipophilic promoiety in pilocarpine prodrugs to improve corneal

permeability.

Agrochemicals: Acts as a precursor for oxime ether herbicides, modulating the electronic

properties of the active site binding domain.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1266351?utm_src=pdf-interest
https://www.guidechem.com/dictionary/es/29605-78-5.html
https://www.benchchem.com/product/b1266351?utm_src=pdf-body
https://www.guidechem.com/dictionary/es/29605-78-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Profile & Properties[1][2][3]
Property Specification

CAS Number 29605-78-5

IUPAC Name
O-[(3-Chlorophenyl)methyl]hydroxylamine

hydrochloride

Molecular Weight 194.06 g/mol

Appearance White to off-white crystalline solid

Melting Point 206–212 °C (Decomposes)

Solubility
Soluble in water, methanol, DMSO; sparingly

soluble in non-polar solvents.[1]

Acidity Acidic in aqueous solution (HCl salt).

Storage
Hygroscopic. Store under inert atmosphere at

2–8 °C.

Synthetic Utility & Mechanism[4]
The primary value of CAS 29605-78-5 is its ability to act as a nucleophilic oxygen-nitrogen

donor. Unlike standard amines, the oxygen atom adjacent to the nitrogen increases the

nucleophilicity of the amine group (the alpha-effect), making it highly reactive toward carbonyls

(aldehydes/ketones) to form stable oxime ethers.

Key Reaction: Oxime Ether Ligation
The reaction between O-(m-Chlorobenzyl)hydroxylamine and a carbonyl compound proceeds

via nucleophilic attack followed by acid-catalyzed dehydration. This bond is significantly more

hydrolytically stable than a standard imine (Schiff base), making it ideal for oral drugs and

agrochemicals.

Structural Significance in Drug Design
The meta-chloro substitution on the benzyl ring is not arbitrary. In the context of MAO-B

inhibitors, this halogen at the meta position has been shown to optimize Van der Waals
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interactions within the enzyme's entrance cavity, often yielding higher potency compared to

para or unsubstituted analogs.

Experimental Protocols
Protocol A: Synthesis of O-(m-
Chlorobenzyl)hydroxylamine HCl
Note: Direct alkylation of hydroxylamine often leads to N-alkylation byproducts. The Gabriel

Synthesis method (via N-Hydroxyphthalimide) is the industry standard for high purity.

Reagents: N-Hydroxyphthalimide (1.0 eq), 3-Chlorobenzyl chloride (1.1 eq), Triethylamine

(TEA, 1.2 eq), DMF (Solvent), Hydrazine monohydrate, HCl/Dioxane.

Step 1: O-Alkylation

Dissolve N-Hydroxyphthalimide (16.3 g, 100 mmol) in anhydrous DMF (100 mL).

Add TEA (16.7 mL, 120 mmol) and stir for 15 min at room temperature (RT) to form the red-

colored anion.

Dropwise add 3-Chlorobenzyl chloride (17.7 g, 110 mmol).

Heat to 60 °C for 4 hours. Monitor by TLC (EtOAc/Hexane 3:7) until starting material is

consumed.

Pour into ice water (500 mL). Filter the white precipitate (N-(3-chlorobenzyloxy)phthalimide),

wash with water, and dry.

Step 2: Deprotection (Hydrazinolysis)

Suspend the phthalimide intermediate in Ethanol (200 mL).

Add Hydrazine monohydrate (1.2 eq) and reflux for 2 hours. A white precipitate

(phthalhydrazide) will form.

Cool to RT and filter off the phthalhydrazide byproduct.
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Concentrate the filtrate to an oil.

Step 3: Salt Formation

Dissolve the oil in Et₂O (100 mL).

Add 4M HCl in Dioxane (1.1 eq) dropwise with vigorous stirring.

Collect the white solid by filtration. Recrystallize from EtOH/Et₂O to obtain pure CAS 29605-

78-5.

Protocol B: General Procedure for Oxime Ether
Formation
Application: Coupling CAS 29605-78-5 with an aldehyde (e.g., for MAO-B inhibitor synthesis).

Preparation: Dissolve the aldehyde substrate (1.0 mmol) and O-(m-

Chlorobenzyl)hydroxylamine HCl (1.2 mmol) in Methanol (10 mL).

Buffering: Add Pyridine (1.5 mmol) or Sodium Acetate (1.5 mmol) to neutralize the HCl and

buffer the reaction to pH ~4–5. Crucial: High acidity inhibits the nucleophile; high basicity

prevents dehydration.

Reaction: Stir at RT for 2–6 hours.

Workup: Evaporate solvent. Partition residue between EtOAc and Water.[2] Wash organic

layer with 1M HCl (to remove excess pyridine) and Brine.

Purification: Dry over Na₂SO₄ and concentrate. Purify via silica gel chromatography.

Visualization of Pathways
Diagram 1: Synthesis Workflow (Gabriel Route)
This pathway ensures O-selectivity, avoiding the formation of nitrones or N,O-dialkylated

byproducts.
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Caption: Selective synthesis of CAS 29605-78-5 via N-Hydroxyphthalimide protection to

prevent N-alkylation.

Diagram 2: Oxime Ligation Mechanism
The mechanism involves nucleophilic attack on the carbonyl carbon, followed by proton

transfer and elimination of water.
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Caption: Mechanism of stable oxime ether formation. The alpha-effect enhances the

nucleophilicity of the hydroxylamine nitrogen.

Safety & Handling
Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).

Sensitization: Potential skin sensitizer. Avoid inhalation of dust.

Thermal Stability: Decomposes at melting point (>200°C). Do not heat dry solid above 100°C

to avoid rapid decomposition.

Incompatibility: Strong oxidizing agents and strong bases (liberates the free amine which is

more volatile and unstable).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1266351#o-m-chlorobenzyl-hydroxylamine-
hydrochloride-cas-29605-78-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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